
Application of Sodium Bentonite in Drilling Mud
Formulations: A Detailed Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 85049-30-5

Cat. No.: B12673489

Get Quote

Introduction
Sodium bentonite, a naturally occurring clay mineral predominantly composed of

montmorillonite, is a critical component in water-based drilling muds.[1][2] Its unique properties,

including high swelling capacity, viscosity, and thixotropy, make it indispensable for successful

drilling operations in the oil and gas industry, as well as in geothermal and water well drilling.[1]

[3][4] This document provides detailed application notes and protocols for researchers,

scientists, and professionals in the field, focusing on the formulation and evaluation of sodium
bentonite-based drilling muds.

The primary functions of sodium bentonite in drilling muds include:

Viscosity and Rheology Control: Bentonite's ability to swell and form a gel-like structure

increases the viscosity of the drilling fluid, which is essential for suspending and transporting

rock cuttings to the surface.[2][3][5]

Borehole Stability: When hydrated, bentonite forms a thin, low-permeability filter cake on the

borehole wall, preventing fluid loss into the formation and providing structural support to
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prevent collapse.[1][6]

Lubrication and Cooling: The drilling mud lubricates and cools the drill bit, reducing friction

and wear.[1][3][6]

Pressure Control: The density of the drilling mud, influenced by bentonite and other

weighting agents, helps to control subsurface pressures and prevent blowouts.[1][3]

Data Presentation
The concentration of sodium bentonite in a drilling mud formulation significantly impacts its

rheological and filtration properties. The following table summarizes the typical effects of

increasing sodium bentonite concentration on key performance parameters.

Bentonite
Concentration
(% w/v)

Apparent
Viscosity (cP)

Plastic
Viscosity (cP)

Yield Point
(lb/100 ft²)

API Filtrate
Volume (mL/30
min)

2 5 - 10 3 - 6 4 - 8 18 - 25

4 10 - 20 6 - 12 8 - 15 15 - 20

6 20 - 35 12 - 20 15 - 25 12 - 18

8 35 - 50 20 - 30 25 - 40 10 - 15

Note: These values are indicative and can vary depending on the quality of the bentonite, the

properties of the make-up water, and the presence of other additives.

Experimental Protocols
The following protocols are based on the American Petroleum Institute's Recommended

Practice 13B-1 (API RP 13B-1) for field testing of water-based drilling fluids.

Preparation of Bentonite-Based Drilling Mud
Objective: To prepare a laboratory-scale sample of water-based drilling mud with a specific

concentration of sodium bentonite.
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Materials:

Sodium bentonite powder (API grade)

Distilled or deionized water

High-shear mixer (e.g., Hamilton Beach mixer)

Beaker or mixing cup

Weighing balance

Procedure:

Measure 350 mL of distilled water into the mixing cup.

Weigh the desired amount of sodium bentonite powder to achieve the target concentration

(e.g., for a 6% w/v solution, use 21 grams of bentonite).

Place the mixing cup onto the high-shear mixer.

Start the mixer at a high speed and slowly add the bentonite powder to the water to avoid

clumping.

Continue mixing for at least 20-30 minutes to ensure complete hydration and dispersion of

the bentonite.

Allow the prepared mud to age for a specified period (e.g., 24 hours) at room temperature to

allow for full hydration and development of rheological properties before testing.

Measurement of Rheological Properties (Viscosity and
Gel Strength)
Objective: To determine the apparent viscosity, plastic viscosity, yield point, and gel strength of

the drilling mud using a rotational viscometer.

Apparatus:
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Rotational viscometer (e.g., Fann VG Meter)

Thermostatically controlled viscometer cup

Stopwatch

Procedure:

Place the prepared drilling mud sample in the viscometer cup and immerse the rotor to the

scribed line.

Heat or cool the sample to the desired test temperature (typically 120°F or 50°C).

With the sleeve rotating at 600 RPM, wait for the dial reading to stabilize. Record this

reading (θ600).

Change the rotor speed to 300 RPM and wait for the dial reading to stabilize. Record this

reading (θ300).

Calculate the plastic viscosity (PV) and yield point (YP) using the following formulas:

Plastic Viscosity (PV) in cP = θ600 - θ300

Yield Point (YP) in lb/100 ft² = θ300 - PV

Apparent Viscosity (AV) in cP = θ600 / 2

To measure gel strength, stir the mud at 600 RPM for 10 seconds and then stop the rotation.

Allow the mud to remain static for 10 seconds. Then, switch the viscometer to the 3 RPM

setting and record the maximum dial reading. This is the 10-second gel strength (in lb/100

ft²).

Restir the mud at 600 RPM for 10 seconds, stop the rotation, and allow the mud to remain

static for 10 minutes.

Switch the viscometer to the 3 RPM setting and record the maximum dial reading. This is the

10-minute gel strength (in lb/100 ft²).
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Measurement of Filtration Properties
Objective: To determine the fluid loss characteristics of the drilling mud using a low-pressure,

low-temperature (LPLT) filter press.[7]

Apparatus:

API Filter Press assembly (cell, frame, pressure source)[7]

Filter paper (Whatman No. 50 or equivalent)

Graduated cylinder (10 mL)

Stopwatch

Pressure source (compressed air, nitrogen, or CO2 cartridges)[8]

Procedure:

Ensure all parts of the filter press cell are clean and dry.

Place a sheet of filter paper in the base of the cell.[7]

Fill the cell with the prepared drilling mud to within 1/4 inch of the top.[7]

Assemble the filter press, ensuring all gaskets are properly seated, and place it in the frame.

[7]

Place a dry graduated cylinder under the filtrate outlet.[8]

Apply 100 ± 5 psi of pressure to the cell and start the stopwatch.[7][8]

Collect the filtrate for 30 minutes.[8]

At the end of the 30-minute period, record the volume of filtrate collected in the graduated

cylinder. This is the API filtrate volume in mL/30 min.

Release the pressure, disassemble the cell, and carefully remove the filter paper.
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Gently wash the filter cake on the paper with a stream of water and measure its thickness to

the nearest 1/32 of an inch.
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Figure 1: Composition of a water-based drilling mud.
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Figure 2: Experimental workflow for drilling mud evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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